Cas no 53588-06-0 (1,1'-Biphenyl, 2-chloro-4'-(1-chloroethyl)-)
53588-06-0 structure
Product Name:1,1'-Biphenyl, 2-chloro-4'-(1-chloroethyl)-
CAS No:53588-06-0
MF:C14H12Cl2
MW:251.151082038879
CID:356916
PubChem ID:20348760
Update Time:2025-04-19
1,1'-Biphenyl, 2-chloro-4'-(1-chloroethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Biphenyl, 2-chloro-4'-(1-chloroethyl)-
- 1-chloro-2-[4-(1-chloroethyl)phenyl]benzene
- SCHEMBL11446125
- QJCZAGAGPGJJBF-UHFFFAOYSA-N
- 2-Chloro-4'-(1-chloroethyl)-1,1'-biphenyl
- 1-(2'-chloro-4-biphenylyl)-1-chloro-ethane
- DTXSID80605794
- 53588-06-0
-
- Inchi: 1S/C14H12Cl2/c1-10(15)11-6-8-12(9-7-11)13-4-2-3-5-14(13)16/h2-10H,1H3
- InChI Key: QJCZAGAGPGJJBF-UHFFFAOYSA-N
- SMILES: ClC(C)C1C=CC(=CC=1)C1C=CC=CC=1Cl
Computed Properties
- Exact Mass: 250.03176
- Monoisotopic Mass: 250.0316058g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1,1'-Biphenyl, 2-chloro-4'-(1-chloroethyl)- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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